Cas no 610758-85-5 ((2E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile)

• Product Name: (2E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile
• CAS No: 610758-85-5
• MF: C₁₈H₁₅N₃S
• MW: 305.396802186966
• CID: 5555193
• Update Time: 2025-11-03

(2E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylanilino)prop-2-enenitrile
• (2E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile

• Inchi： 1S/C18H15N3S/c1-12-7-8-15(9-13(12)2)20-11-14(10-19)18-21-16-5-3-4-6-17(16)22-18/h3-9,11,20H,1-2H3/b14-11+
• InChI Key： INSJBMSZOKYTOB-SDNWHVSQSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2S1)=C\NC1=CC=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile

Comprehensive Analysis of (2E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile (CAS No. 610758-85-5)

The compound (2E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile (CAS No. 610758-85-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a benzothiazole core and a dimethylphenyl moiety, makes it a promising candidate for applications ranging from drug development to advanced material synthesis. Researchers are particularly interested in its potential as a fluorescence probe or bioactive scaffold, given its conjugated system and electron-rich aromatic rings.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in precision medicine and green chemistry. This compound’s nitrile group and aminoalkene functionality offer versatile reactivity, enabling its use in click chemistry and catalysis. A growing number of studies explore its role in photodynamic therapy (PDT) and molecular imaging, aligning with the trend toward non-invasive diagnostics. Its low toxicity profile and stability under physiological conditions further enhance its appeal for biomedical applications.

From a synthetic perspective, CAS No. 610758-85-5 exemplifies modern structure-activity relationship (SAR) optimization. Its E-configuration across the double bond ensures spatial alignment critical for target binding, while the benzothiazole unit contributes to π-stacking interactions. These features address common search queries like "how to design bioactive molecules" or "benzothiazole derivatives in drug discovery," reflecting its relevance in current research discourse.

Environmental and regulatory considerations also shape the narrative around this compound. Unlike many traditional synthetic intermediates, (2E)-2-(1,3-benzothiazol-2-yl)-3-(3,4-dimethylphenyl)aminoprop-2-enenitrile is designed with atom economy principles, minimizing waste. Its potential as a sustainable alternative to halogenated compounds resonates with industries seeking eco-friendly reagents. FAQs such as "are nitrile-based compounds safe?" highlight public interest in its biodegradability and regulatory compliance.

In materials science, this compound’s extended conjugation and planar geometry make it a candidate for organic semiconductors or solar cell additives. Its ability to absorb UV-visible light aligns with innovations in optoelectronic devices, a hot topic in renewable energy forums. Researchers investigating "small-molecule donors for photovoltaics" often explore derivatives of this scaffold.

To summarize, CAS No. 610758-85-5 represents a convergence of multidisciplinary applications, from life sciences to energy technologies. Its synthetic versatility, bioactivity, and environmental profile position it as a compound of enduring interest. As industries prioritize innovation and sustainability, this molecule exemplifies how tailored design can meet diverse scientific challenges.